Cas no 1156152-40-7 ([(4-Chloro-benzyl)-methyl-amino]-acetic acid)

• Product Name: [(4-Chloro-benzyl)-methyl-amino]-acetic acid
• CAS No: 1156152-40-7
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 2159526
• Update Time: 2025-06-15

[(4-Chloro-benzyl)-methyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(4-Chloro-benzyl)-methyl-amino]-acetic acid
• 2-((4-Chlorobenzyl)(methyl)amino)acetic acid
• AM90747
• [(4-chlorobenzyl)methylamino]acetic acid
• BB 0241762

• Inchi： 1S/C10H12ClNO2/c1-12(7-10(13)14)6-8-2-4-9(11)5-3-8/h2-5H,6-7H2,1H3,(H,13,14)
• InChI Key： HCPZLBPBMYNZSQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN(C)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Topological Polar Surface Area: 40.5

Additional information on [(4-Chloro-benzyl)-methyl-amino]-acetic acid

Introduction to [(4-Chloro-benzyl)-methyl-amino]-acetic Acid (CAS No. 1156152-40-7)

[(4-Chloro-benzyl)-methyl-amino]-acetic acid, identified by its CAS number 1156152-40-7, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and therapeutic interventions.

The molecular structure of [(4-Chloro-benzyl)-methyl-amino]-acetic acid consists of a benzyl group substituted with a chlorine atom at the fourth position, linked to a methyl-amino group and an acetic acid moiety. This configuration imparts distinct chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

In the realm of pharmaceutical research, this compound has been explored for its role in the development of novel therapeutic agents. Its structural features suggest potential interactions with biological targets, which could be leveraged to create drugs with enhanced efficacy and reduced side effects. Recent studies have highlighted its utility in the synthesis of kinase inhibitors, particularly those targeting pathways involved in cancer and inflammatory diseases.

One of the most compelling aspects of [(4-Chloro-benzyl)-methyl-amino]-acetic acid is its versatility as a building block in medicinal chemistry. Researchers have utilized this compound to develop derivatives with improved pharmacokinetic properties, such as enhanced solubility and bioavailability. These advancements are crucial for translating laboratory discoveries into effective clinical treatments.

The synthesis of [(4-Chloro-benzyl)-methyl-amino]-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chlorine substituent at the fourth position of the benzyl ring is a critical step, as it influences the overall reactivity and binding affinity of the compound. Modern synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

Recent breakthroughs in computational chemistry have further enhanced the understanding of [(4-Chloro-benzyl)-methyl-amino]-acetic acid's interactions with biological targets. Molecular modeling studies have revealed that this compound can bind to specific amino acid residues within protein kinases, thereby inhibiting their activity. Such insights have paved the way for the design of more targeted and potent inhibitors.

The pharmacological profile of [(4-Chloro-benzyl)-methyl-amino]-acetic acid has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its potential in reducing inflammation and inhibiting tumor growth. These findings are particularly promising for conditions such as rheumatoid arthritis and certain types of cancer. The compound's ability to modulate key signaling pathways has made it a subject of intense interest among medicinal chemists.

In addition to its therapeutic applications, [(4-Chloro-benzyl)-methyl-amino]-acetic acid has found utility in academic research as a tool compound for studying enzyme mechanisms and drug metabolism. Its well-defined structure allows researchers to probe the interactions between enzymes and substrates, providing valuable insights into drug-drug interactions and metabolic pathways.

The future prospects for [(4-Chloro-benzyl)-methyl-amino]-acetic acid are promising, with ongoing research aimed at expanding its applications in drug discovery and development. Innovations in synthetic chemistry and biotechnology are expected to further enhance its accessibility and utility. Collaborative efforts between academia and industry are likely to drive new discoveries that will benefit patients worldwide.

As our understanding of biological systems continues to evolve, compounds like [(4-Chloro-benzyl)-methyl-amino]-acetic acid will play an increasingly important role in addressing complex diseases. Their unique structural features and biological activities make them indispensable tools for researchers striving to develop innovative therapies that meet unmet medical needs.